Cas no 1251603-73-2 (N-(2-chlorophenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide)

N-(2-chlorophenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide structure
1251603-73-2 structure
Product Name:N-(2-chlorophenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
CAS No:1251603-73-2
MF:C22H23ClN4O2
MW:410.896623849869
CID:5851032
PubChem ID:49664456
Update Time:2025-10-29

N-(2-chlorophenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-chlorophenyl)-2-[4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
    • N-(2-chlorophenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
    • AKOS021939479
    • N-(2-chlorophenyl)-2-(4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide
    • F3406-6814
    • 1251603-73-2
    • VU0624123-1
    • Inchi: 1S/C22H23ClN4O2/c1-15-6-8-16(9-7-15)21-25-22(29-26-21)17-10-12-27(13-11-17)14-20(28)24-19-5-3-2-4-18(19)23/h2-9,17H,10-14H2,1H3,(H,24,28)
    • InChI Key: RYLOOVVLLANPSP-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1Cl)(=O)CN1CCC(C2ON=C(C3=CC=C(C)C=C3)N=2)CC1

Computed Properties

  • Exact Mass: 410.1509537g/mol
  • Monoisotopic Mass: 410.1509537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 71.3Ų

N-(2-chlorophenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-(2-chlorophenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
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F3406-6814-2mg
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